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Compound of Interest

Compound Name: Rovamycin

Cat. No.: B017757 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Rapamycin, also known as Sirolimus, is a macrolide compound that is a potent and specific

inhibitor of the mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase.[1] It

is widely utilized in cell culture experiments to investigate fundamental cellular processes such

as cell growth, proliferation, autophagy, and apoptosis.[1] Rapamycin functions by forming a

complex with the intracellular receptor FKBP12, and this complex then binds to and

allosterically inhibits mTOR Complex 1 (mTORC1).[1][2] Accurate and reproducible

experimental results are contingent on the correct preparation, storage, and application of

rapamycin solutions.

These application notes provide a comprehensive guide to preparing rapamycin stock and

working solutions for use in cell culture applications.

Data Presentation
The following tables summarize the key quantitative data for dissolving, storing, and using

rapamycin in cell culture experiments.

Table 1: Physicochemical Properties, Solubility, and Storage of Rapamycin
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Parameter Value Source(s)

Molecular Weight 914.17 g/mol [1]

Appearance Crystalline solid [3]

Recommended Solvents
Dimethyl sulfoxide (DMSO),

Ethanol (EtOH)
[1][3]

Solubility in DMSO ≥ 100 mg/mL (~109 mM) [1][3]

Solubility in Ethanol ≥ 50 mg/mL [1][3]

Storage of Powder
-20°C, desiccated, for up to 3

years or more
[1][3]

Storage of Stock Solution

Aliquot and store at -20°C or

-80°C. Stable for up to 3

months at -20°C. Avoid

repeated freeze-thaw cycles.

[1][3][4]

Table 2: Recommended Working Concentrations for Cell Culture Applications

Application
Example Cell
Line(s)

Typical
Working
Concentration

Incubation
Time

Source(s)

mTOR Inhibition

(IC50)
HEK293 ~0.1 nM Not specified [1]

General Cell

Culture
Various 20 nM - 100 nM 1 - 72 hours [5][6]

Proliferation

Inhibition

Human VM

endothelial cells
1 - 1000 ng/mL 24 - 72 hours [7]

Autophagy

Induction
Varies

Concentration-

and time-

dependent

Varies [8]
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Experimental Protocols
This section provides detailed, step-by-step methodologies for preparing rapamycin stock and

working solutions for cell culture experiments.

Protocol 1: Preparation of a 10 mM Rapamycin Stock
Solution in DMSO
This protocol describes the preparation of a highly concentrated stock solution in DMSO, which

is the most common solvent for rapamycin.[3]

Materials:

Rapamycin powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Precision balance

Vortex mixer

Procedure:

Calculate the required amount of rapamycin:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.001 L x 914.17 g/mol = 0.00914 g = 9.14 mg

Weighing: In a sterile microcentrifuge tube, carefully weigh the calculated amount of

rapamycin powder.

Dissolving: Add the appropriate volume of sterile DMSO to the rapamycin powder. For the

example above, add 1 mL of DMSO.
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Ensuring Complete Dissolution: Vortex the solution thoroughly until all the rapamycin powder

is completely dissolved. If necessary, gentle warming in a 37°C water bath can aid

dissolution.[1] Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots protected

from light at -20°C or -80°C.[3]

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
This protocol details the dilution of the stock solution into cell culture medium for treating cells.

Direct dilution of a high-concentration DMSO stock into an aqueous medium can cause

rapamycin to precipitate.[9] Therefore, performing an intermediate dilution is recommended.

Materials:

10 mM Rapamycin stock solution in DMSO (from Protocol 1)

Pre-warmed, sterile cell culture medium (e.g., DMEM)

Sterile tubes for dilution

Procedure:

Determine Final Concentration: Based on your experimental design and cell line, decide on

the final working concentration of rapamycin.[1] Refer to Table 2 for guidance. For this

example, the target is 100 nM.

Thaw Stock Solution: Remove one aliquot of the 10 mM rapamycin stock solution from the

freezer and allow it to thaw at room temperature.

Intermediate Dilution (Recommended):

Prepare a 10 µM intermediate solution.
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Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture medium and

mix thoroughly by vortexing. This creates a 1:1000 dilution.

Final Dilution in Culture Medium: Directly add the appropriate volume of the intermediate

dilution to the pre-warmed cell culture medium. To prepare 10 mL of medium with a final

rapamycin concentration of 100 nM, add 100 µL of the 10 µM intermediate solution.

Alternative Direct Dilution: For some applications, a direct dilution may be performed. To

prepare 10 mL of medium with a final rapamycin concentration of 100 nM, add 1 µL of the

10 mM stock solution. It is crucial to add the stock solution to the medium slowly while

mixing to minimize precipitation.[9]

Note on Stability in Culture: Rapamycin is unstable in aqueous solutions at 37°C. For long-term

experiments, it is recommended to replace the medium with freshly prepared rapamycin-

containing medium every 24 to 48 hours to ensure a consistent concentration of the active

compound.[9]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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